Conduritol A
Conduritol A
Conduritol A is a conduritol in which the hydroxy groups at positions 2, 3, and 4 are in a trans,trans,cis- relationship to that at position 1. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
526-87-4
VCID:
VC20751105
InChI:
InChI=1S/C6H10O4/c7-3-1-2-4(8)6(10)5(3)9/h1-10H/t3-,4+,5+,6-
SMILES:
C1=CC(C(C(C1O)O)O)O
Molecular Formula:
C6H10O4
Molecular Weight:
146.14 g/mol
Conduritol A
CAS No.: 526-87-4
Cat. No.: VC20751105
Molecular Formula: C6H10O4
Molecular Weight: 146.14 g/mol
* For research use only. Not for human or veterinary use.
| Description | Conduritol A is a conduritol in which the hydroxy groups at positions 2, 3, and 4 are in a trans,trans,cis- relationship to that at position 1. It has a role as a metabolite. |
|---|---|
| CAS No. | 526-87-4 |
| Molecular Formula | C6H10O4 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | (1S,2R,3S,4R)-cyclohex-5-ene-1,2,3,4-tetrol |
| Standard InChI | InChI=1S/C6H10O4/c7-3-1-2-4(8)6(10)5(3)9/h1-10H/t3-,4+,5+,6- |
| Standard InChI Key | LRUBQXAKGXQBHA-GUCUJZIJSA-N |
| Isomeric SMILES | C1=C[C@@H]([C@H]([C@H]([C@@H]1O)O)O)O |
| SMILES | C1=CC(C(C(C1O)O)O)O |
| Canonical SMILES | C1=CC(C(C(C1O)O)O)O |
| Appearance | Cryst. |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume